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Compound of Interest

Compound Name: Daucoidin A

Cat. No.: B15594981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Summary
This technical guide provides an in-depth examination of the chemical structure of Daucoidin
A, a naturally occurring coumarin. While comprehensive spectroscopic and biological data

remains limited in publicly accessible literature, this document collates available information on

its molecular formula, weight, and a preliminary nuclear magnetic resonance (NMR) data point.

Further research is required to fully elucidate its structural and functional characteristics.

Chemical Identity and Properties
Daucoidin A is classified as a coumarin, a class of benzopyrone compounds known for their

diverse biological activities.[1][2][3][4] Key identifying information is summarized in the table

below.
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Property Value Source

Chemical Name Daucoidin A [5][6]

CAS Number 103629-87-4 [5][6]

Molecular Formula C₁₉H₂₀O₆ [5]

Molecular Weight 344.4 g/mol [5]

Type of Compound Coumarin [5][6]

Structural Elucidation: Current State of Knowledge
The precise chemical structure of Daucoidin A is not yet fully detailed in peer-reviewed

scientific literature. However, a proposed structure is available through commercial suppliers.

The molecular formula of C₁₉H₂₀O₆ suggests a complex coumarin scaffold with various

substituents.

Spectroscopic Data
A complete set of spectroscopic data for Daucoidin A, essential for unambiguous structure

determination, is not readily available. This includes detailed 1D and 2D NMR (¹H, ¹³C, COSY,

HSQC, HMBC) and high-resolution mass spectrometry (HRMS) data.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy:

A single preliminary ¹H-NMR data point has been reported:

Chemical Shift (δ) Multiplicity
Coupling Constant
(J)

Solvent

7.65 ppm doublet (d) Not specified CDCl₃

Table 1: Preliminary ¹H-NMR Data for Daucoidin A.[7]

Further Data Required:

To fully elucidate the structure of Daucoidin A, the following experimental data is necessary:
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Complete ¹H-NMR data: Including chemical shifts, multiplicities, coupling constants, and

integration for all protons.

¹³C-NMR data: To identify the number and types of carbon atoms.

2D-NMR experiments (COSY, HSQC, HMBC): To establish connectivity between protons

and carbons.

High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition and

provide fragmentation patterns.

Infrared (IR) Spectroscopy: To identify functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To characterize the chromophore system.

Experimental Protocols: A General Approach for
Isolation and Characterization
While a specific protocol for Daucoidin A is not published, a general methodology for the

isolation and characterization of natural products like coumarins can be outlined. This serves

as a template for researchers aiming to isolate and identify this compound.

General Experimental Workflow
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Plant Material Collection & Drying

Solvent Extraction
(e.g., Methanol, Ethanol)

Solvent-Solvent Partitioning
(e.g., Hexane, Ethyl Acetate)

Column Chromatography
(Silica Gel, Sephadex)

Preparative HPLC

Crystallization

Spectroscopic Analysis
(NMR, MS, IR, UV-Vis)

Pure Daucoidin A

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and purification of Daucoidin A.
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Methodology:

Plant Material Collection and Preparation: The plant source of Daucoidin A would be

collected, identified, and dried. The dried material is then ground into a fine powder.

Extraction: The powdered plant material is subjected to solvent extraction, typically using a

solvent like methanol or ethanol, to obtain a crude extract.

Solvent-Solvent Partitioning: The crude extract is then partitioned between immiscible

solvents of varying polarities (e.g., hexane, ethyl acetate, and water) to separate compounds

based on their polarity. The fraction containing Daucoidin A would be identified through

preliminary analysis (e.g., thin-layer chromatography).

Chromatographic Purification: The enriched fraction is further purified using column

chromatography techniques. This may involve multiple steps using different stationary

phases like silica gel or Sephadex.

High-Performance Liquid Chromatography (HPLC): Final purification to obtain highly pure

Daucoidin A is often achieved using preparative HPLC.

Crystallization: If possible, the purified compound is crystallized to obtain a solid form

suitable for X-ray crystallography, which can provide definitive structural information.

Structure Elucidation: The pure compound is then subjected to a battery of spectroscopic

analyses as detailed in Section 2.1 to determine its chemical structure.

Potential Biological Activity and Signaling Pathways
Given that Daucoidin A is a coumarin, it is plausible that it may exhibit biological activities

similar to other compounds in this class. Coumarins are known to possess a wide range of

pharmacological properties, including anti-inflammatory, antioxidant, antimicrobial, and

anticancer activities.[1][2][3][4]

The potential mechanisms of action for coumarins are diverse and can involve various

signaling pathways. A hypothetical signaling pathway that could be investigated for Daucoidin
A, based on the known activities of other coumarins, is presented below.
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Daucoidin A Cell Surface ReceptorBinds to/Modulates Intracellular
Signaling Cascade

Activates/Inhibits Transcription Factor
(e.g., NF-κB, AP-1)

Regulates Target Gene Expression
(e.g., Inflammatory Cytokines)

Controls Biological Response
(e.g., Anti-inflammatory Effect)

Leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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